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Compound Overview and Chemical Profile

The table below summarizes the key identifiers for the two compounds:

Fluorapacin (bis(4-

P t bis(4-fl b l)disulfid
FORErty fluorobenzyl)trisulfide) Is(4-fluorobenzyl)disulfide

CAS Number 869811-23-4 [1] 405-31-2 [2]

Molecular C14H12F2S3 [1] C12HsF2S2 [2]

Formula

Synonym(s) Bis[(4-fluorophenyl)methyl] bis(4-fluorophenyl) disulfide [2]

trisulfide [1]

Molecular Information missing 254.313 g/mol [2]

Weight

Chemical Information missing C1=CC(=CC=C1F)SSC2=CC=C(C=C2)F [2]

Structure

Primary Role

Promising new anticancer drug
candidate [3]

Pharmaceutical intermediate; Degradation product
of Fluorapacin [3] [2]
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Experimental Data on Fluorapacin

While a direct activity comparison is not available, extensive studies have been conducted on Fluorapacin,

which provide context for its potential superiority as a drug candidate.

Stability and Degradation

A stability-indicating HPLC method was used to evaluate Fluorapacin under various forced conditions [3].

Key findings are summarized below:

Effect on Fluorapacin

Stress Condition Identified Degradation Product(s)
Recovery
Oxidative (30% H202) Verified oxidative stability None substantial [3]
3]
Strong Acid (1.0M HCI) No effect on recovery [3] None [3]
Strong Base (1.0M Accelerated degradation [3] bis(4-fluorobenzyl)disulfide (A) and
NaOH) bis(4-fluorobenzyl)tetrasulfide (B) [3]
Strong Light (4500 Lx, 10  Substantial effect, Information missing
days) especially in finished

product [3]

Elevated Temperature No obvious impact [3] None [3]
(40°C & 60°C, 10 days)

Experimental Protocol for Stability: The forced degradation studies involved treating the active
pharmaceutical ingredient (API) and finished pharmaceutical product (FPP) of Fluerapacin under various
conditions, including acidic (1.0M HCI), basic (1.0M NaOH), oxidative (30% hydrogen peroxide), and
photolytic (strong light at 4500 Lx) environments. The resulting mixtures were then analyzed using a
stability-indicating HPL.C method to quantify the recovery of Fluorapacin and the formation of its related

substances [3].
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The relationship between Fluorapacin and its degradation products can be visualized as follows:

Fluorapacin
(Bis(4-fluorobenzyl)trisulfide)

Disproportionation

Forced Condition:
Strong Light

Forced Condition:
Strong Base (1.0M NaOH)

Click to download full resolution via product page

Metabolism and Excretion

In vivo studies in rats identified two main metabolites of Fluorapacin after intravenous administration [4]:

e p-Fluorohippuric acid (p-FHA)
e p-Fluorobenzoic acid (p-FBA)

Experimental Protocol for Metabolite Identification and Determination: Urine was collected from rats
after intravenous administration of Fluorapacin. The metabolites were identified using GC-MS and HPLC.
A specific HPLC-UV method was developed and validated for the simultaneous quantification of p-FHA and
p-FBA in the urine samples. This method was successfully applied to study the urinary excretion over 48

hours [4].

The metabolic pathway and excretion are illustrated below:
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Research Implications and Data Gaps

The search results confirm that Fluorapacin is a promising anticancer agent with a well-documented
profile, including broad-spectrum anti-proliferative activity, in vivo efficacy in mouse models, and an

excellent safety profile [4]. Its stability and metabolic pathways have been rigorously characterized [3] [4].

However, bis(4-fluorobenzyl)disulfide is primarily documented as a degradation product of
Fluorapacin [3] and is commercially available for use as a general pharmaceutical intermediate [2]. The
search results do not contain experimental data comparing their anticancer potency, efficacy in cell lines or

animal models, or toxicity profiles.

Suggestions for Further Research

To conduct a meaningful comparison, you may need to explore the following:

e Consult Specialized Databases: Direct experimental comparisons might be found in more
comprehensive scientific databases or patent literature that were not covered in this search.

¢ Review Broader Literature on Trisulfides: Look for review articles on organic trisulfides and their
disulfide derivatives as anticancer agents, which might discuss structure-activity relationships (SAR)
and provide comparative insights.

e Explore Cellular Signaling Pathways: Since natural compounds often exert effects by perturbing
multiple signaling pathways like NF-kB, MAPK, and Akt [5], investigating which specific pathways
these compounds modulate could provide a mechanistic basis for comparison.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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